Cas no 4835-90-9 (3-Hydroxypivalic Acid)

• Product Name: 3-Hydroxypivalic Acid
• CAS No: 4835-90-9
• MF: C₅H₁₀O₃
• MW: 118.131102085114
• MDL: MFCD00059953
• CID: 45351
• PubChem ID: 87571034
• Update Time: 2025-10-29

3-Hydroxypivalic Acid Chemical and Physical Properties

Names and Identifiers

• 3-Hydroxy-2,2-dimethylpropanoic acid
• Hydroxypivalic acid
• 2,2-Dimethyl-3-hydroxypropionic Acid
• 2,2-Dimethyl-3-hydroxypropanoic acid Hydroxypivalic acid
• 3-​Hydroxypivalic Acid
• 3-Hydroxypivalic acid
• 3-Hydroxy-2,2-dimethylpropionic acid
• 2,2-Dimethy13-hydroxypropionic acid
• J-660055
• MFCD00059953
• AS-15428
• AKOS006229590
• SY017233
• HYDRACRYLIC ACID, 2,2-DIMETHYL-
• 2,2-dimethyl-3-hydroxy-propionic acid
• 2,2-DIMETHYLHYDRACRYLIC ACID
• A847217
• 2,2-dimethyl-3-hydroxypropanoic acid
• J-660015
• beta-hydroxy pivalic acid
• 3-Hydroxy-2,2-dimethylpropanoicacid
• EN300-65050
• Q27274706
• AQ-917/40987623
• Z997726628
• 3- Hydroxypivalic acid
• Propanoic acid, 3-hydroxy-2,2-dimethyl-
• GEO-01199
• NSC115936
• 2,2-Dimethyl-3-hydroxy propionic acid
• AC-29208
• AC7895
• NS00022219
• BJP2CXK56P
• NSC 115936
• DTXSID4063616
• CS-W011224
• EINECS 225-419-8
• HYDROXY PIVALIC ACID
• 2,2-dimethyl-3-hydroxy propanoic acid
• 3-hydroxy-2,2-dimethyl-propanoicaci;Propanoic acid, 3-hydroxy-2,2-dimethyl-
• AM90214
• FT-0627156
• H0661
• .ALPHA.,.ALPHA.-DIMETHYL-.BETA.-HYDROXYPROPIONIC ACID
• BP-30038
• 3-Hydroxy-2,2-dimethylpropanoic acid #
• NSC-115936
• 3-Hydroxy-2,2-dimethylpropanoic acid, AldrichCPR
• UNII-BJP2CXK56P
• 4835-90-9
• 3-?Hydroxypivalic Acid
• 3-hydroxy-2,2-dimethyl-propionic acid
• SCHEMBL38932
• DB-027504
• ALPHA,ALPHA-DIMETHYL-BETA-HYDROXYPROPIONIC ACID
• DTXCID1040617
• 3-Hydroxypivalic Acid

• MDL： MFCD00059953
• Inchi： 1S/C5H10O3/c1-5(2,3-6)4(7)8/h6H,3H2,1-2H3,(H,7,8)
• InChI Key： RDFQSFOGKVZWKF-UHFFFAOYSA-N
• SMILES： OCC(C(=O)O)(C)C
• BRN： 1747025

Computed Properties

• Exact Mass: 118.06300
• Monoisotopic Mass: 118.063
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 95.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0
• Topological Polar Surface Area: 57.5A^2

Experimental Properties

• Color/Form: White crystal powder
• Density: 1.221 g/mL at 25 °C(lit.)
• Melting Point: 123.0 to 127.0 deg-C
• Boiling Point: 242.8℃ at 760 mmHg
• Flash Point: >230 °F
• Refractive Index: n20/D 1.5215(lit.)
• Water Partition Coefficient: Soluble in water.
• PSA: 57.53000
• LogP: 0.08950
• Solubility: Uncertain

3-Hydroxypivalic Acid Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H315-H318
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P310
• WGK Germany：1
• Hazard Category Code： R41: risk of serious eye damage.
• Safety Instruction： S26-S37/39
• FLUKA BRAND F CODES：3-13-23
• RTECS：KM2975000
• Hazardous Material Identification：
• Safety Term：S26;S37/39
• TSCA：Yes
• Storage Condition：Store at room temperature
• Risk Phrases：R41

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Hydroxy acids and derivatives Beta hydroxy acids and derivatives

Additional information on 3-Hydroxypivalic Acid

3-Hydroxypivalic Acid (CAS 4835-90-9): Properties, Applications, and Market Insights

3-Hydroxypivalic Acid (CAS 4835-90-9) is a versatile organic compound with significant industrial and research applications. This hydroxylated derivative of pivalic acid is known for its unique chemical properties, making it valuable in various fields, including pharmaceuticals, cosmetics, and specialty chemicals. In this comprehensive guide, we explore the properties of 3-Hydroxypivalic Acid, its synthesis, applications, and emerging trends in the market.

The chemical formula of 3-Hydroxypivalic Acid is C₅H₁₀O₃, and it is classified as a hydroxycarboxylic acid. Its molecular structure features a hydroxyl group (-OH) attached to the third carbon of the pivalic acid backbone, enhancing its reactivity and solubility in polar solvents. Researchers often investigate 3-Hydroxypivalic Acid solubility and stability under different conditions, as these properties are critical for its use in formulations.

One of the primary applications of 3-Hydroxypivalic Acid is in the pharmaceutical industry, where it serves as a building block for drug synthesis. Its ability to form esters and other derivatives makes it useful in creating active pharmaceutical ingredients (APIs). Additionally, the compound's mild acidity and biocompatibility have led to its exploration in cosmetic formulations, particularly in skincare products where it acts as a pH adjuster or mild exfoliant.

In recent years, the demand for bio-based chemicals has grown significantly, and 3-Hydroxypivalic Acid has gained attention as a potential candidate for sustainable production. Researchers are investigating microbial fermentation routes to produce this compound from renewable resources, aligning with the global push toward green chemistry and reduced carbon footprints. This trend is particularly relevant given the increasing consumer interest in eco-friendly products across industries.

The synthesis of 3-Hydroxypivalic Acid typically involves the oxidation of isobutylene derivatives or the hydrolysis of corresponding esters. Industrial production methods continue to evolve, with a focus on improving yield and reducing environmental impact. Analytical techniques such as HPLC analysis of 3-Hydroxypivalic Acid are commonly employed to ensure product purity and quality control in manufacturing processes.

From a market perspective, the global specialty chemicals sector has shown steady growth, with 3-Hydroxypivalic Acid finding niche applications in various regions. Asia-Pacific, particularly China and India, has emerged as a significant producer and consumer due to expanding pharmaceutical and personal care industries. Meanwhile, North America and Europe maintain strong demand for high-purity grades used in research and premium applications.

Quality specifications for 3-Hydroxypivalic Acid vary depending on application requirements. Pharmaceutical-grade material typically demands higher purity levels (>99%) compared to industrial-grade products. Storage recommendations generally include keeping the compound in cool, dry conditions away from strong oxidizers to maintain stability. These handling precautions for 3-Hydroxypivalic Acid are essential for ensuring product integrity throughout the supply chain.

Recent scientific literature has explored novel applications of 3-Hydroxypivalic Acid in material science, particularly in polymer modification. Its hydroxyl group provides a reactive site for creating specialty polymers with tailored properties. This aligns with growing interest in functional materials across multiple industries, from packaging to biomedical devices.

For researchers working with 3-Hydroxypivalic Acid, understanding its spectroscopic characteristics is crucial. The compound displays distinctive peaks in IR spectroscopy (showing both hydroxyl and carboxylic acid functionalities) and characteristic signals in NMR spectra. These analytical fingerprints are valuable for identification and purity assessment in both research and quality control settings.

As regulatory frameworks evolve globally, compliance considerations for 3-Hydroxypivalic Acid remain important. The compound is generally regarded as safe when handled properly, but manufacturers and users should stay informed about regional chemical regulations. This is particularly relevant given increasing focus on chemical safety and transparency in supply chains across industries.

The future outlook for 3-Hydroxypivalic Acid appears promising, with potential growth in both traditional and emerging applications. Continued research into its biological activities may uncover new pharmaceutical uses, while sustainability-driven innovations could expand its role in green chemistry applications. For businesses and researchers alike, staying informed about these developments will be key to leveraging the full potential of this versatile compound.